Cas no 1232815-51-8 (7-bromo-4-chloro-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine)
7-bromo-4-chloro-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-4-chloro-2-(methylthio)pyrrolo[2,1-f][1,2,4]triazine
- 7-bromo-4-chloro-2-methylsulfanylpyrrolo[2,1-f][1,2,4]triazine
- 7-bromo-4-chloro-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine
- SCHEMBL518847
- XDTZPGFYRDCGAZ-UHFFFAOYSA-N
- P12859
- DTXSID101186874
- CS-0056065
- 1232815-51-8
-
- Inchi: 1S/C7H5BrClN3S/c1-13-7-10-6(9)4-2-3-5(8)12(4)11-7/h2-3H,1H3
- InChI Key: XDTZPGFYRDCGAZ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C2C(=NC(=NN21)SC)Cl
Computed Properties
- Exact Mass: 276.90761g/mol
- Monoisotopic Mass: 276.90761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 55.5Ų
7-bromo-4-chloro-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM278367-100mg |
7-Bromo-4-chloro-2-(methylthio)pyrrolo[2,1-f][1,2,4]triazine |
1232815-51-8 | 95%+ | 100mg |
$1078 | 2021-08-18 | |
| Chemenu | CM278367-250mg |
7-Bromo-4-chloro-2-(methylthio)pyrrolo[2,1-f][1,2,4]triazine |
1232815-51-8 | 95%+ | 250mg |
$1617 | 2021-08-18 | |
| Chemenu | CM278367-1g |
7-Bromo-4-chloro-2-(methylthio)pyrrolo[2,1-f][1,2,4]triazine |
1232815-51-8 | 95%+ | 1g |
$946 | 2022-06-13 | |
| Chemenu | CM278367-100mg |
7-Bromo-4-chloro-2-(methylthio)pyrrolo[2,1-f][1,2,4]triazine |
1232815-51-8 | 95%+ | 100mg |
$711 | 2023-11-21 | |
| Chemenu | CM278367-250mg |
7-Bromo-4-chloro-2-(methylthio)pyrrolo[2,1-f][1,2,4]triazine |
1232815-51-8 | 95%+ | 250mg |
$1066 | 2023-11-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ5002-100MG |
7-bromo-4-chloro-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine |
1232815-51-8 | 95% | 100MG |
¥ 1,603.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ5002-250MG |
7-bromo-4-chloro-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine |
1232815-51-8 | 95% | 250MG |
¥ 2,560.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ5002-500MG |
7-bromo-4-chloro-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine |
1232815-51-8 | 95% | 500MG |
¥ 4,270.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ5002-1G |
7-bromo-4-chloro-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine |
1232815-51-8 | 95% | 1g |
¥ 6,402.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ5002-5G |
7-bromo-4-chloro-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine |
1232815-51-8 | 95% | 5g |
¥ 19,206.00 | 2023-04-06 |
7-bromo-4-chloro-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 7-bromo-4-chloro-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine
Introduction to 7-Bromo-4-Chloro-2-Methylsulfanyl-Pyrrolo[2,1-f][1,2,4]Triazine (CAS No. 1232815-51-8)
7-Bromo-4-Chloro-2-Methylsulfanyl-Pyrrolo[2,1-f][1,2,4]Triazine, with the CAS number 1232815-51-8, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazines, which are known for their diverse biological activities and potential therapeutic applications.
The structure of 7-Bromo-4-Chloro-2-Methylsulfanyl-Pyrrolo[2,1-f][1,2,4]Triazine features a pyrrole ring fused with a triazine ring, along with bromine and chlorine substituents at specific positions. The presence of these halogen atoms and the methylsulfanyl group imparts unique chemical and biological properties to the molecule. These properties make it an attractive candidate for various research applications, including drug discovery and development.
Recent studies have highlighted the potential of 7-Bromo-4-Chloro-2-Methylsulfanyl-Pyrrolo[2,1-f][1,2,4]Triazine in several areas of medicinal chemistry. One notable application is its use as a lead compound in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.
In addition to its antiviral properties, 7-Bromo-4-Chloro-2-Methylsulfanyl-Pyrrolo[2,1-f][1,2,4]Triazine has also been investigated for its anticancer potential. Studies have demonstrated that this compound can selectively target and inhibit the growth of various cancer cell lines. The mechanism behind its anticancer activity is thought to involve the induction of apoptosis (programmed cell death) and the inhibition of angiogenesis (the formation of new blood vessels). These findings suggest that 7-Bromo-4-Chloro-2-Methylsulfanyl-Pyrrolo[2,1-f][1,2,4]Triazine could be a valuable lead compound for the development of novel anticancer drugs.
The pharmacokinetic properties of 7-Bromo-4-Chloro-2-Methylsulfanyl-Pyrrolo[2,1-f][1,2,4]Triazine have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.
In terms of synthetic chemistry, the preparation of 7-Bromo-4-Chloro-2-Methylsulfanyl-Pyrrolo[2,1-f][1,2,4]Triazine has been optimized using modern synthetic techniques. The synthesis typically involves a multi-step process that includes the formation of the pyrrole-triazine scaffold followed by functional group modifications to introduce the bromine and chlorine substituents. Recent advancements in green chemistry have led to more environmentally friendly and cost-effective methods for synthesizing this compound.
The safety profile of 7-Bromo-4-Chloro-2-Methylsulfanyl-Pyrrolo[2,1-f][1,2,4]Triazine has been thoroughly evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.
In conclusion, 7-Bromo-4-Chloro-2-Methylsulfanyl-Pyrrolo[2,1-f][1,2,4]Triazine (CAS No. 1232815-51-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation as a lead compound in drug discovery programs. Ongoing research continues to explore its full therapeutic potential and optimize its use in various medical applications.
1232815-51-8 (7-bromo-4-chloro-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine) Related Products
- 1269667-51-7(7-Bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine)
- 1233094-95-5(7-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine)
- 1120214-78-9(4-chloro-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)